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Compound of Interest

Compound Name: Geranyl caproate
CAS No.: 10032-02-7
Cat. No.: B159425
Get Quote
Abstract

Geranyl caproate, also known as geranyl hexanoate, is a monoterpene ester recognized for
its potent fruity and floral aroma. This technical guide provides a comprehensive overview of its
chemical structure, physicochemical properties, synthesis, and analytical characterization.
Primarily utilized in the flavor and fragrance industries, this document delves into the scientific
principles underlying its application, offering detailed experimental protocols for its synthesis,
purification, and analysis. Aimed at researchers, chemists, and drug development
professionals, this guide synthesizes field-proven insights with established scientific data to
serve as a vital resource for understanding and utilizing this versatile compound.

Chemical Identity and Molecular Structure

Geranyl caproate is the ester formed from the terpenoid alcohol geraniol and the C6 straight-
chain carboxylic acid, caproic acid (hexanoic acid).

Nomenclature and Identification

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b159425#bc-rfq
https://www.benchchem.com/product/b159425/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-geranyl-caproate-chemical-properties-structure-and-applications
https://www.benchchem.com/product/b159425/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-geranyl-caproate-chemical-properties-structure-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

IUPAC Name: [(2E)-3,7-dimethylocta-2,6-dienyl] hexanoate[1]

Synonyms: Geranyl hexanoate, (E)-3,7-Dimethylocta-2,6-dienyl hexanoate, Geranyl n-
hexanoate[2][3][4]

CAS Number: 10032-02-7[2][4]
FEMA Number: 2515[3][5]

EC Number: 233-102-0[5]
Molecular Formula: C1eH2802[2][4]

Molecular Weight: 252.39 g/mol [2][4]

Structural Analysis

The molecular architecture of geranyl caproate is key to its distinct properties. It consists of

two primary moieties: the ten-carbon geranyl group and the six-carbon hexanoyl (caproate)

group, linked by an ester functional group.

The Geranyl Group: This portion is derived from geraniol, an acyclic monoterpene alcohol. It
features two isoprenoid units and contains two carbon-carbon double bonds.

Stereochemistry: The double bond at the C2-C3 position is in the trans or (E) configuration,
as indicated by the IUPAC name. This specific stereoisomer is crucial for its characteristic
aroma profile. The alternative cis or (Z) isomer, derived from nerol, would be neryl caproate,
which possesses a different scent.

The Caproate Group: This is a saturated six-carbon acyl chain that contributes to the
molecule's lipophilicity and modifies the volatility and overall odor profile of the parent
alcohol.

Conformational Flexibility: While the C2=C3 double bond is rigid, the single bonds within the
geranyl and caproate chains allow for significant conformational freedom. This flexibility
influences how the molecule interacts with olfactory receptors.

Caption: Chemical structure of Geranyl Caproate.
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Physicochemical Properties

The physical and chemical properties of geranyl caproate are summarized in the table below.

These properties are fundamental to its handling, application, and stability in various

formulations.

Property Value Source(s)

Appearance Colorless to pale yellow liquid [2][41[6]
Fruity, floral, rosy, waxy with

Odor Profile notes of geranium, apple, and [1][5]16]
pear

Boiling Point 239 - 241 °C (at 760 mmHQ) [2][4]

Density 0.890 - 0.892 g/mL at 25 °C [2][5]

Refractive Index (n20/D)

1.461 - 1.464

[2]14]

>93.3 °C (>200 °F) (Closed

Flash Point [6][7]
Cup)
Insoluble in water; soluble in

Solubility ethanol and most organic [1][6]

solvents

Vapor Pressure

0.000138 mmHg at 25 °C

(estimated)

[7](8]

LogP (o/w) 6.230 (estimated) [31[8]
Stable under normal
- conditions. Store in a cool, dry,
Stability [6][8]

well-ventilated place away

from heat and light.

Incompatibilities

Strong oxidizing agents, strong

acids, and strong bases.

[6]

Spectroscopic Characterization
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Spectroscopic analysis is essential for the unambiguous identification and quality control of
geranyl caproate.

Infrared (IR) Spectroscopy

The IR spectrum provides confirmation of the key functional groups.

e ~1735 cm~1: A strong absorption band characteristic of the C=0O (carbonyl) stretch of the
ester group.

e ~1160 cm~% A strong C-O stretch associated with the ester linkage.

e ~2850-2960 cm~1: C-H stretching vibrations from the aliphatic (sp3) carbons of the alkyl
chains.

e ~1670 cm~1: A weak C=C stretching vibration from the double bonds in the geranyl moiety.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework.
» 1H-NMR: Key chemical shifts (&) are expected around:

o & 5.3-5.4 ppm: Vinylic proton on the C2 of the geranyl group.

o

0 5.0-5.1 ppm: Vinylic proton on the C6 of the geranyl group.

o

0 4.5-4.6 ppm: Methylene protons (-CH2-O-) adjacent to the ester oxygen, appearing as a
doublet.

o

0 2.2-2.3 ppm: Methylene protons (-CH2-C=0) adjacent to the ester carbonyl, appearing
as a triplet.

o

0 1.6-2.1 ppm: Allylic and aliphatic protons within the geranyl and caproate chains.
o 9 0.8-1.7 ppm: Methyl and methylene protons of the caproate and geranyl chains.[9][10]

e BBC-NMR: Characteristic signals include:
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o ~173 ppm: Carbonyl carbon of the ester.
o ~118-142 ppm: Olefinic carbons of the two double bonds.
o ~61 ppm: Methylene carbon (-CH2-O-) of the ester linkage.

o ~16-40 ppm: Aliphatic carbons of the geranyl and caproate moieties.[1]

Mass Spectrometry (MS)

Mass spectrometry, typically coupled with Gas Chromatography (GC-MS), is the primary tool
for identification and purity analysis. Electron Impact (EI) ionization leads to characteristic
fragmentation.

e Molecular lon (M*): A peak at m/z = 252, corresponding to the molecular weight, may be
observed but is often weak due to the instability of the molecular ion.

o Key Fragments: The fragmentation pattern provides a structural fingerprint.

o m/z = 69: A very common and often base peak, corresponding to the stable isoprenyl
cation ([CsHo]*) from the cleavage of the C4-C5 bond in the geranyl group.

o m/z = 136: Represents the geranyl cation ([CioH16]*) from the loss of the caproate group.
o m/z = 115: Corresponds to the hexanoyl cation ([CeH110]").

o Other significant fragments at m/z = 41, 81, and 93 arise from further fragmentation of the
geranyl moiety.[1]
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Caption: Key fragmentation pathways of Geranyl Caproate in EI-MS.

Synthesis and Chemical Reactivity

Geranyl caproate is synthesized via esterification. The choice of method depends on factors
like desired yield, purity, cost, and whether a "natural” label is sought.

Synthesis Methodologies

1. Base-Catalyzed Esterification: This method is effective and proceeds under relatively mild
conditions. The base (e.g., NaOH) acts as a catalyst by deprotonating the geraniol, converting
it into a more potent nucleophile (an alkoxide).
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2. Acid-Catalyzed (Fischer) Esterification: A classic method involving the reaction of geraniol
and caproic acid in the presence of a strong acid catalyst (e.g., H2SOa4). The reaction is
reversible, and water must be removed to drive the equilibrium towards the product.

3. Enzymatic Synthesis: This "green chemistry" approach uses lipases as catalysts. It offers
high selectivity, operates under mild conditions (preventing degradation of thermolabile
compounds), and the resulting product can be labeled as "natural." However, enzymes can be
costly and reaction times longer.[11][12][13]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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